(S)-tert-Butyl (1-cyano-2-methylpropyl)carbamate
Overview
Description
The compound “(S)-Benzyl (1-cyano-2-methylpropyl)carbamate” is similar to the one you’re asking about . It’s used in organic synthesis .
Synthesis Analysis
The synthesis of similar compounds involves reactions with phosgene and other atmospheric oxidants .Molecular Structure Analysis
The molecular structure of a related compound, “(S)-methyl (1-cyano-2-methylpropyl)carbamate”, has been analyzed .Chemical Reactions Analysis
The reactions of similar compounds with OH radicals have been studied .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed .Scientific Research Applications
Synthesis and Biological Activity
- The compound has been involved in the synthesis of novel ureas and carbamates with potential antiarrhythmic and hypotensive activities. For instance, certain derivatives exhibited strong hypotensive action, and some showed antiarrhythmic activity comparable to the reference drug Propranolol (Chalina, Chakarova, & Staneva, 1998).
Advanced Synthetic Methods
- The compound has been used in the development of new synthetic methods. For example, it has been involved in the catalyzed lithiation of N-(chloromethyl) carbamates, leading to the formation of functionalized carbamates, which are valuable intermediates in organic synthesis (Ortiz, Guijarro, & Yus, 1999).
Enantioselective Synthesis
- It plays a role in the enantioselective synthesis of carbocyclic analogues of nucleotides, which are crucial for understanding the structural and functional aspects of nucleic acids (Ober, Marsch, Harms, & Carell, 2004).
Asymmetric Mannich Reaction
- The compound is used in the asymmetric Mannich reaction, a pivotal method in the construction of chiral molecules, demonstrating its utility in creating complex, biologically active compounds with high enantioselectivity (Yang, Pan, & List, 2009).
Intermediates in Drug Synthesis
- It serves as an important intermediate in the synthesis of biologically active compounds, such as omisertinib (AZD9291), highlighting its role in the development of new therapeutic agents (Zhao, Guo, Lan, & Xu, 2017).
Future Directions
Mechanism of Action
Mode of Action
The presence of the nitrile group in the molecule suggests it might interact with its targets in a way that involves this functional group . .
Biochemical Pathways
Given the lack of specific information about its targets and mode of action, it is challenging to predict which pathways might be affected by this compound .
Pharmacokinetics
The compound’s bioavailability, which can be influenced by these properties, is also unknown .
Result of Action
Without specific information about its targets, mode of action, and biochemical pathways, it is challenging to predict its potential effects .
Properties
IUPAC Name |
tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,1-5H3,(H,12,13)/t8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWOVCNHAYAEVSJ-MRVPVSSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C#N)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C#N)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70654034 | |
Record name | tert-Butyl [(1S)-1-cyano-2-methylpropyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70654034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
216319-90-3 | |
Record name | tert-Butyl [(1S)-1-cyano-2-methylpropyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70654034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.